Cas no 1339579-31-5 (2-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine)

• Product Name: 2-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine
• CAS No: 1339579-31-5
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• MDL: MFCD18336071
• CID: 5573379
• PubChem ID: 63348046
• Update Time: 2025-06-20

2-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine
• Cyclohexanamine, 2-(3-methyl-1,2,4-oxadiazol-5-yl)-

• MDL： MFCD18336071
• Inchi： 1S/C9H15N3O/c1-6-11-9(13-12-6)7-4-2-3-5-8(7)10/h7-8H,2-5,10H2,1H3
• InChI Key： UXHNDJXIAIZRMC-UHFFFAOYSA-N
• SMILES： C1(N)CCCCC1C1ON=C(C)N=1

Experimental Properties

• Density: 1.106±0.06 g/cm3(Predicted)
• Boiling Point: 311.8±52.0 °C(Predicted)
• pka: 8.72±0.70(Predicted)

Additional information on 2-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine

Introduction to 2-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine (CAS No. 1339579-31-5)

2-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine, with the CAS number 1339579-31-5, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxadiazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of 2-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine consists of a cyclohexane ring substituted with an amine group and a 3-methyl-1,2,4-oxadiazole moiety. The cyclohexane ring provides a rigid scaffold that can influence the compound's conformational flexibility and binding interactions with biological targets. The oxadiazole ring, on the other hand, is a versatile functional group that can participate in various chemical reactions and interactions with biomolecules.

Recent studies have explored the potential therapeutic applications of 2-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 2-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine has also shown potential as an antimicrobial agent. Studies have reported that this compound exhibits broad-spectrum activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

The anticancer properties of 2-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine have also been investigated. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the PI3K/Akt pathway and downregulate the expression of anti-apoptotic proteins such as Bcl-xL.

The pharmacokinetic profile of 2-(3-methyl-1,2,4-oxadiazol-5-y)cyclohexan-l-aminc has been studied to assess its suitability for therapeutic use. Initial results indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further optimization may be necessary to improve its pharmacokinetic properties for clinical applications.

In terms of safety and toxicity, preliminary studies suggest that 2-(3-methyl-l , 2 , 4 - o x a d i a z o l - 5 - y l ) c y c l o h e x a n - 1 - a m i n e is well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are required to fully understand its safety profile and potential side effects.

The synthesis of 2-(3-methyl-l , 2 , 4 - o x a d i a z o l - 5 - y l ) c y c l o h e x a n - 1 - a m i n e has been reported using various methodologies. One common approach involves the reaction of an appropriate cyclohexylamine derivative with an acid hydrazide followed by cyclization under appropriate conditions. The choice of synthetic route can significantly impact the yield and purity of the final product.

In conclusion, 2-(3-methyl-l , 2 , 4 - o x a d i a z o l - 5 - y l ) c y c l o h e x a n - 1 - a m i n e (CAS No. 1339579-l , 5) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in treating inflammatory diseases, microbial infections, and cancer make it an exciting candidate for drug development. Ongoing research efforts aim to optimize its pharmacological properties and advance it towards clinical trials.